Methyl 4-methoxy-3,5-dinitrobenzoate

• CAS No.: 29544-89-6
• Molecular Formula: C9H8N2O7
• Molecular Weight: 256.17 g/mol
• IUPAC Name: methyl 4-methoxy-3,5-dinitrobenzoate
• InChI: InChI=1S/C9H8N2O7/c1-17-8-6(10(13)14)3-5(9(12)18-2)4-7(8)11(15)16/h3-4H,1-2H3
• InChI Key: OEVBZFLQEMIXOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1[N+](=O)[O-])C(=O)OC)[N+](=O)[O-]

Description

Methyl 4-methoxy-3,5-dinitrobenzoate is a useful research compound. Its molecular formula is C9H8N2O7 and its molecular weight is 256.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of crude 4-methoxy-3,5-dinitro-benzoic acid (D24) (4.43 g, 17.3 mmol, 1 equiv) in MeOH (60 ml) was added concentrated H2SO4 (4 ml). The resulting mixture was refluxed for 3 h, cooled to room temperature and concentrated in vacuo. The residue was partitioned between H2O and AcOEt. The two layers were separated and the organic phase was washed with saturated aqueous NaHCO3 solution, dried over MgSO4 and concentrated in vacuo. Purification by flash chromatography on silica gel (iso-hexane/AcOEt: 85/15) gave 4-methoxy-3,5-dinitro-benzoic acid methyl ester (D25) (2.84 g, 65%) as an off white solid.

Synthesis routes and methods II

Procedure details